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Abstract

4-Hydroxycanthin-6-one is a naturally occurring -carboline alkaloid belonging to the canthin-
6-one class of compounds. Isolated from plant species such as Ailanthus altissima, this
molecule has garnered interest within the scientific community for its potential pharmacological
activities. This technical guide provides a comprehensive overview of the known physical and
chemical properties of 4-Hydroxycanthin-6-one, alongside available experimental data and
methodologies. While specific experimental protocols and detailed spectral analyses for this
particular isomer are not extensively documented in publicly available literature, this guide
compiles the existing information and provides context based on related canthin-6-one
alkaloids to support further research and development.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Hydroxycanthin-6-one is
presented below. It is important to note that while some data is available, specific details for
properties such as melting and boiling points are not readily found in the current literature.
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Property Value Source

Molecular Formula C14HsN202 [1]

Molecular Weight 236.2 g/mol [1]

CAS Number 106941-27-9 [1]
Solid (Typical for canthin-6-

Appearance General Knowledge
ones)

Soluble in acetonitrile and

Solubility [1]
methanol.

Melting Point Data not available

Boiling Point Data not available

Spectroscopic Data

Detailed spectroscopic data for 4-Hydroxycanthin-6-one is crucial for its identification and
characterization. While literature confirms its isolation and structural elucidation using
spectroscopic methods, specific spectral data sets are not widely published. The following
sections outline the expected spectral characteristics based on the known structure and data
from related canthin-6-one alkaloids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ 1H-NMR: The proton NMR spectrum of 4-Hydroxycanthin-6-one is expected to show
signals corresponding to the aromatic protons on the fused ring system. The chemical shifts
and coupling constants of these protons would be influenced by the positions of the hydroxyl
and carbonyl groups.

e 1BC-NMR: The carbon-13 NMR spectrum would display distinct signals for each of the 14
carbon atoms in the molecule, with the carbonyl carbon appearing at a characteristic
downfield shift.

Note: Specific chemical shift and coupling constant data for 4-Hydroxycanthin-6-one are not
available in the reviewed literature.
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Infrared (IR) Spectroscopy

The IR spectrum of 4-Hydroxycanthin-6-one would be expected to exhibit characteristic
absorption bands for its functional groups:

e O-H stretch: A broad band in the region of 3200-3600 cm~! corresponding to the hydroxyl
group.

e C=0 stretch: A strong absorption band around 1650-1700 cm~! due to the carbonyl group of
the canthin-6-one skeleton.

e C=C and C=N stretching: Multiple bands in the aromatic region (approximately 1450-1600
cm™1).

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of 4-Hydroxycanthin-6-one. The
fragmentation pattern would provide valuable information for structural elucidation, with
characteristic losses of small molecules such as CO and HCN.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation or synthesis of 4-
Hydroxycanthin-6-one are not explicitly detailed in the available literature. However, general
methods for the isolation of canthin-6-one alkaloids from plant sources and synthetic strategies
can be adapted.

Isolation from Ailanthus altissima

A general workflow for the isolation of canthin-6-one alkaloids from plant material is outlined
below. This process would require optimization for the specific isolation of 4-Hydroxycanthin-
6-one.
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Dried and Powdered Ailanthus altissima Bark

'

Extraction with a suitable solvent (e.g., methanol or ethanol)

'

Solvent Evaporation to obtain Crude Extract

'

Solvent-Solvent Partitioning (e.g., with ethyl acetate and water)

'

Column Chromatography (e.g., Silica Gel)

'

Fraction Collection and Analysis (TLC)

'

Further Purification (e.g., Preparative HPLC)

'

Isolated 4-Hydroxycanthin-6-one

Click to download full resolution via product page

Figure 1: General workflow for the isolation of canthin-6-one alkaloids.

Chemical Synthesis
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The synthesis of canthin-6-one alkaloids often involves multi-step processes. Common
strategies include the Pictet-Spengler reaction and Fischer indole synthesis as key steps to
construct the B-carboline core, followed by ring closure to form the final canthin-6-one skeleton.
A specific, validated protocol for 4-Hydroxycanthin-6-one is not readily available.

Biological Activity and Signaling Pathways

4-Hydroxycanthin-6-one has been reported to exhibit anti-inflammatory properties.
Specifically, it has been shown to inhibit the production of nitric oxide (NO) in
lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. The overproduction of NO
is a key event in the inflammatory cascade, and its inhibition suggests a potential therapeutic
application for inflammatory conditions.

The precise signaling pathways through which 4-Hydroxycanthin-6-one exerts its anti-
inflammatory effects have not been fully elucidated. However, canthin-6-one alkaloids are
known to modulate key inflammatory pathways such as the Nuclear Factor-kappa B (NF-kB)
and Mitogen-Activated Protein Kinase (MAPK) pathways. It is plausible that 4-
Hydroxycanthin-6-one shares these mechanisms of action.

Postulated Anti-inflammatory Signaling Pathway

The diagram below illustrates a potential mechanism for the anti-inflammatory action of 4-
Hydroxycanthin-6-one, based on the known activities of related canthin-6-one compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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